Cas no 874814-72-9 (2-Amino-5-tert-butyl-benzonitrile)

• Product Name: 2-Amino-5-tert-butyl-benzonitrile
• CAS No: 874814-72-9
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• MDL: MFCD06408810
• CID: 2104991
• PubChem ID: 55255069
• Update Time: 2025-05-24

2-Amino-5-tert-butyl-benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-tert-butylbenzonitrile
• 2-Amino-5-tert-butyl-benzonitrile
• CS-0457671
• F71931
• MFCD06408810
• DB-227246
• ZJB81472
• AKOS006292047
• 874814-72-9
• 2-Amino-5-(tert-butyl)benzonitrile
• SCHEMBL165967
• AS-5684

• MDL： MFCD06408810
• Inchi： 1S/C11H14N2/c1-11(2,3)9-4-5-10(13)8(6-9)7-12/h4-6H,13H2,1-3H3
• InChI Key： FUXLXBOWPNXOJZ-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1C#N)C(C)(C)C

Computed Properties

• Exact Mass: 174.115698455g/mol
• Monoisotopic Mass: 174.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 3.2

Additional information on 2-Amino-5-tert-butyl-benzonitrile

Comprehensive Overview of 2-Amino-5-tert-butyl-benzonitrile (CAS No. 874814-72-9)

2-Amino-5-tert-butyl-benzonitrile (CAS No. 874814-72-9) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its molecular structure, featuring an amino group and a tert-butyl substituent on a benzonitrile backbone, grants it unique reactivity and versatility. This compound has garnered significant attention due to its role in developing high-performance polymers, liquid crystals, and bioactive molecules. Researchers and industries increasingly seek 2-Amino-5-tert-butyl-benzonitrile suppliers and CAS 874814-72-9 applications, reflecting its growing demand in innovation-driven sectors.

The synthesis of 2-Amino-5-tert-butyl-benzonitrile typically involves multi-step organic reactions, including nitration, reduction, and cyanation, with stringent purity requirements (>98%). Its tert-butyl group enhances steric stability, making it valuable for designing heat-resistant polymers, while the benzonitrile moiety contributes to electronic properties in optoelectronic materials. Recent studies highlight its potential in OLED (Organic Light-Emitting Diode) technologies, aligning with the global push for energy-efficient displays. Searches for benzonitrile derivatives for OLEDs or high-performance polymer precursors often reference this compound.

From an industrial perspective, CAS 874814-72-9 is pivotal in green chemistry initiatives. Its derivatives are explored as catalysts in sustainable chemical processes, addressing queries like "eco-friendly nitrile compounds" or "tert-butyl benzene derivatives in catalysis." Regulatory compliance is another focal point; manufacturers emphasize REACH-certified 2-Amino-5-tert-butyl-benzonitrile to meet international safety standards. Analytical techniques such as HPLC and GC-MS are critical for quality control, ensuring minimal impurities for sensitive applications like drug development.

Market trends indicate rising interest in custom synthesis of 2-Amino-5-tert-butyl-benzonitrile, driven by R&D investments in Asia-Pacific and North America. FAQs like "How to store 2-Amino-5-tert-butyl-benzonitrile?" underscore practical handling concerns—recommendations include inert atmospheres and moisture-free environments to preserve stability. Additionally, its solubility in organic solvents (e.g., DMSO, ethanol) is frequently queried for lab-scale formulations.

In conclusion, 2-Amino-5-tert-butyl-benzonitrile (CAS No. 874814-72-9) bridges academic research and industrial innovation. Its adaptability across diverse fields—from pharmaceutical scaffolds to advanced material engineering—positions it as a compound of enduring relevance. As sustainability and high-tech applications dominate scientific discourse, this molecule’s role will likely expand, further cementing its importance in modern chemistry.